Cas no 78993-24-5 (Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl-)
78993-24-5 structure
Product Name:Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl-
CAS No:78993-24-5
MF:C15H12Br2N2O2
MW:412.075982093811
CID:533563
PubChem ID:12753538
Update Time:2025-04-19
Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl-
- 2-acetamido-3,5-dibromo-N-phenylbenzamide
- DTXSID90508964
- 78993-24-5
-
- Inchi: 1S/C15H12Br2N2O2/c1-9(20)18-14-12(7-10(16)8-13(14)17)15(21)19-11-5-3-2-4-6-11/h2-8H,1H3,(H,18,20)(H,19,21)
- InChI Key: MZEWLJURQFQSKE-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C(NC2C=CC=CC=2)=O)=C1NC(C)=O)Br
Computed Properties
- Exact Mass: 411.92450g/mol
- Monoisotopic Mass: 409.92655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 58.2Ų
Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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